Cas no 505-73-7 (2-(Carboxymethyldisulfanyl)acetic Acid)

• Product Name: 2-(Carboxymethyldisulfanyl)acetic Acid
• CAS No: 505-73-7
• MF: C₄H₆O₄S₂
• MW: 182.218039035797
• MDL: MFCD00039607
• CID: 370364
• PubChem ID: 24893829
• Update Time: 2026-05-14

2-(Carboxymethyldisulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-dithiobis-
• Dithiodiglycolic acid
• 2-(carboxymethyldisulfanyl)acetic acid
• 2,3-DibroMopropene
• Dithiodiacetic Acid
• THIODIGLYCOLIC ACID
• Aceticacid, dithiodi- (6CI,8CI)
• 2,2'-Dithiodiacetic acid
• 2,2'-Dithiodiethanoicacid
• Bis(carboxymethyl) disulfide
• Bis(mercaptoacetic acid)
• Dithioglycolic acid
• Mercaptoacetic aciddisulfide
• NSC 54088
• Thioglycolate disulfide
• Dithiodiaceticacid
• 2,2'-Dithiodiethanoic acid
• Mercaptoacetic acid disulfide
• THIODIGLYCOLICACID
• 2-(Carboxymethyldisulfanyl)acetic Acid

• MDL： MFCD00039607
• Inchi： 1S/C4H6O4S2/c5-3(6)1-9-10-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
• InChI Key： DLLMHEDYJQACRM-UHFFFAOYSA-N
• SMILES： C(C(=O)O)SSCC(=O)O

Computed Properties

• Exact Mass: 181.97100
• Monoisotopic Mass: 181.97075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: Not determined
• Density: 1.63
• Melting Point: 103.0 to 109.0 deg-C
• Boiling Point: 395.6°Cat760mmHg
• Flash Point: 193°C
• Refractive Index: 1.628
• Water Partition Coefficient: very faint turbidity
• PSA: 125.20000
• LogP: 0.53700
• Solubility: Not determined

2-(Carboxymethyldisulfanyl)acetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S45; S36
• FLUKA BRAND F CODES：13
• RTECS：AJ6475000
• Hazardous Material Identification：
• Risk Phrases：R34; R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters